6-Cyclopropyl-5-oxiran-2-yl-2-benzofuran-1(3H)-one

• Molecular Formula: C13H12O3
• Molecular Weight: 216.23 g/mol
• IUPAC Name: 6-cyclopropyl-5-(oxiran-2-yl)-3H-2-benzofuran-1-one
• InChI: InChI=1S/C13H12O3/c14-13-10-4-9(7-1-2-7)11(12-6-15-12)3-8(10)5-16-13/h3-4,7,12H,1-2,5-6H2
• InChI Key: XCTPTPZMLBKTAA-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=C(C=C3COC(=O)C3=C2)C4CO4

Description

6-Cyclopropyl-5-oxiran-2-yl-2-benzofuran-1(3H)-one is a useful research compound. Its molecular formula is C13H12O3 and its molecular weight is 216.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

6-Cyclopropyl-5-vinyl-2-benzofuran-1(3H)-one (0.45 g, 2.25 mmol) was dissolved in dichloromethane (10 mL) and treated with meta-chloro perbenzoic acid (1 g, 6.3 mmol) at 0° C. and stirred for 12 h. TLC indicated completion of the reaction; the mixture was diluted with saturated sodium bicarbonate solution and extracted with dichloromethane (2×). The combined organic extracts were washed with brine, dried (Na2SO4), filtered and concentrated in vacuo. The epoxide was purified by silica gel column chromatography (hexanes/EtOAc=1/1) to give 6-Cyclopropyl-5-oxiran-2-yl-2-benzofuran-1(3H)-one. The oxirane was further resolved over a chiral column giving two isomers: